Cas no 61880-93-1 (2-Pyridinecarboxylic acid, 3-bromo-6-cyano-, methyl ester)

• Product Name: 2-Pyridinecarboxylic acid, 3-bromo-6-cyano-, methyl ester
• CAS No: 61880-93-1
• MF: C₈H₅BrN₂O₂
• MW: 241.041500806808
• CID: 463943
• PubChem ID: 12361203
• Update Time: 2025-05-22

2-Pyridinecarboxylic acid, 3-bromo-6-cyano-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 3-bromo-6-cyano-, methyl ester
• methyl 3-bromo-6-cyanopyridine-2-carboxylate
• 61880-93-1
• DTXSID40494080

• Inchi： 1S/C8H5BrN2O2/c1-13-8(12)7-6(9)3-2-5(4-10)11-7/h2-3H,1H3
• InChI Key： DRDRLVDXPCYXDH-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)N=C1C(=O)OC

Computed Properties

• Exact Mass: 239.95345
• Monoisotopic Mass: 239.95344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 63Ų

Experimental Properties

• PSA: 62.98

Additional information on 2-Pyridinecarboxylic acid, 3-bromo-6-cyano-, methyl ester

Comprehensive Overview of 2-Pyridinecarboxylic acid, 3-bromo-6-cyano-, methyl ester (CAS No. 61880-93-1)

2-Pyridinecarboxylic acid, 3-bromo-6-cyano-, methyl ester (CAS No. 61880-93-1) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, known for its unique structural features, combines a bromo substituent at the 3-position and a cyano group at the 6-position of the pyridine ring, along with a methyl ester functional group. Its molecular formula is C₈H₅BrN₂O₂, and it has a molecular weight of 241.04 g/mol. Researchers and industries value this compound for its role as a versatile intermediate in organic synthesis.

The 3-bromo-6-cyano substitution pattern on the pyridine ring makes 2-Pyridinecarboxylic acid, 3-bromo-6-cyano-, methyl ester particularly useful in the development of heterocyclic compounds. Its methyl ester group enhances solubility in organic solvents, facilitating its use in various chemical reactions. The presence of both bromo and cyano groups allows for further functionalization, making it a valuable building block in medicinal chemistry and material science.

In recent years, the demand for pyridine derivatives like 2-Pyridinecarboxylic acid, 3-bromo-6-cyano-, methyl ester has surged due to their applications in drug discovery and agrochemical formulations. Researchers are particularly interested in its potential as a precursor for kinase inhibitors and antimicrobial agents, aligning with the growing focus on targeted therapies and antibiotic resistance. The compound's structural flexibility also makes it a candidate for developing fluorescent probes and organic electronic materials, addressing trends in sustainable technology.

The synthesis of 2-Pyridinecarboxylic acid, 3-bromo-6-cyano-, methyl ester typically involves multi-step reactions, starting from commercially available pyridine precursors. Key steps include bromination, cyanation, and esterification, often requiring careful control of reaction conditions to achieve high yields and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its identity and assess quality, ensuring compliance with industry standards.

From a commercial perspective, 2-Pyridinecarboxylic acid, 3-bromo-6-cyano-, methyl ester is supplied by specialized chemical manufacturers catering to the pharmaceutical and agrochemical sectors. Its pricing and availability are influenced by factors such as raw material costs, regulatory requirements, and regional demand. Companies engaged in custom synthesis and contract research often seek this compound for niche applications, driving innovation in its utilization.

Safety and handling of 2-Pyridinecarboxylic acid, 3-bromo-6-cyano-, methyl ester require adherence to standard laboratory protocols. While not classified as highly hazardous, proper personal protective equipment (PPE) and ventilation are recommended during its use. Storage conditions typically involve keeping the compound in a cool, dry place, away from incompatible substances to maintain stability.

In summary, 2-Pyridinecarboxylic acid, 3-bromo-6-cyano-, methyl ester (CAS No. 61880-93-1) is a multifaceted compound with broad relevance in modern chemistry. Its unique structural attributes and adaptability make it a sought-after intermediate for researchers exploring new therapeutic agents, advanced materials, and sustainable solutions. As scientific advancements continue, the role of such specialized pyridine derivatives is expected to expand, reinforcing their importance in innovation-driven industries.